Cas no 80003-86-7 (Benzoic acid, 3,4-dihydroxy-, phenylmethyl ester)

Benzoic acid, 3,4-dihydroxy-, phenylmethyl ester structure
80003-86-7 structure
Product Name:Benzoic acid, 3,4-dihydroxy-, phenylmethyl ester
CAS No:80003-86-7
MF:C14H12O4
MW:244.242684364319
CID:706493
PubChem ID:16656541
Update Time:2025-04-19

Benzoic acid, 3,4-dihydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-dihydroxy-, phenylmethyl ester
    • benzyl 3,4-dihydroxybenzoate
    • SCHEMBL537056
    • DTXSID00586531
    • 80003-86-7
    • Oprea1_484072
    • WOLNKQJMEVXQKB-UHFFFAOYSA-N
    • Inchi: 1S/C14H12O4/c15-12-7-6-11(8-13(12)16)14(17)18-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
    • InChI Key: WOLNKQJMEVXQKB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=C(C=1)O)O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.07355886g/mol
  • Monoisotopic Mass: 244.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.8Ų
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